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Compound of Interest

Compound Name:
Sodium 1,2-dihydroxyethane-1,2-

disulfonate

CAS No.: 517-21-5

Cat. No.: B146987

Get Quote

Executive Summary
Sodium 1,2-dihydroxyethane-1,2-disulfonate (CAS: 517-21-5), commonly known as the

Glyoxal Bisulfite Adduct, represents a critical stabilized form of glyoxal. While glyoxal itself is a

highly reactive, toxic, and unstable dialdehyde often supplied as a 40% aqueous solution, its

bisulfite adduct is a stable, non-volatile, water-soluble solid.

For drug development professionals, this compound serves three pivotal roles:

Controlled Reagent: It acts as a "masked" glyoxal equivalent for the synthesis of nitrogen-

containing heterocycles (e.g., quinoxalines, imidazoles) used in pharmaceutical scaffolds.

Metabolic Reference: It is used to study the detoxification pathways of endogenous glyoxal

via the glyoxalase system.

Solubilizing Moiety: Its high aqueous solubility and sulfonic acid groups make it a candidate

for prodrug formulations requiring rapid aqueous dissolution.
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This guide details a high-purity synthesis protocol designed to minimize polymeric byproducts

and maximize the isolation of the monomeric disulfonate salt.

Chemical Identity & Properties
Property Specification

IUPAC Name Disodium 1,2-dihydroxyethane-1,2-disulfonate

Common Name Glyoxal Sodium Bisulfite Adduct

CAS Number 517-21-5 (Anhydrous), 332360-05-1 (Hydrate)

Molecular Formula (Anhydrous)

Molecular Weight 284.17 g/mol

Solubility
Highly soluble in water; Insoluble in ethanol,

ether, and organic solvents.

Structure
Bis-hemiacetal sulfonated backbone (

)

Synthesis Strategy: The Nucleophilic Addition
Protocol
Mechanistic Rationale
The synthesis relies on the nucleophilic addition of the bisulfite ion (

) to the carbonyl carbons of glyoxal. This reaction is reversible but thermodynamically favored
towards the adduct at lower temperatures and high concentrations.

Key Process Parameter (KPP): Temperature control is vital.

> 60°C: Risk of glyoxal polymerization (Cannizzaro-type disproportionation) or oxidation to

glycolic acid.

< 10°C (during addition): Reaction kinetics slow significantly, leading to incomplete

conversion before crystallization.
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Reaction Mechanism Visualization
The following diagram illustrates the stepwise addition of sodium bisulfite to glyoxal to form the

stable disulfonate.
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& Proton Transfer

Click to download full resolution via product page

Figure 1: The bisulfite ion attacks the electrophilic carbonyl carbon, converting the

carbonyl to an

hydroxyl-sulfonate center.

Detailed Experimental Protocol
Safety Note: Glyoxal is a sensitizer and suspected mutagen. Sodium bisulfite releases

gas (toxic) if acidified. Perform all operations in a fume hood.

Materials
Glyoxal (40% w/w aq. solution): 145 g (1.0 mol)

Sodium Bisulfite (

): 220 g (2.1 mol) — Slight excess ensures complete conversion.

Deionized Water: 400 mL

Ethanol (95%): 600 mL — Anti-solvent for crystallization.

Step-by-Step Methodology
Step 1: Preparation of Bisulfite Solution
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In a 1L three-necked round-bottom flask equipped with a mechanical stirrer and internal

thermometer, dissolve 220 g of Sodium Bisulfite in 400 mL of warm water (40°C).

Why: Bisulfite has limited solubility in cold water. Starting warm ensures a homogeneous

phase for the reaction.

Step 2: Controlled Addition
Place the flask in a water bath to maintain temperature between 35°C and 45°C.

Add 145 g of Glyoxal (40% solution) dropwise over 30 minutes.

Observation: The reaction is mildly exothermic. Do not allow the temperature to exceed 50°C

to prevent yellowing (impurity formation).

Step 3: Reaction Maturation
Once addition is complete, stir the clear, colorless solution at 40°C for 60 minutes.

Check: The solution should remain clear. Turbidity suggests inorganic salt precipitation (add

minimal water if observed).

Step 4: Crystallization (The "Salting Out" Phase)
Remove the heat source and allow the mixture to cool to room temperature.

Slowly add 600 mL of Ethanol while stirring vigorously.

Mechanism: The polarity of the solvent mixture decreases, forcing the highly polar

disulfonate salt to crash out as a white crystalline solid.

Cool the slurry to 0-5°C in an ice bath for 2 hours to maximize yield.

Step 5: Isolation and Drying
Filter the white solid using a vacuum Buchner funnel.[1]

Wash 1: 100 mL of 50% Ethanol/Water (cold).

Wash 2: 100 mL of 100% Ethanol (to remove water).
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Dry in a vacuum oven at 50°C for 6 hours.

Note: Avoid temperatures >80°C during drying to prevent dehydration/decomposition.

Process Workflow Diagram

Start: Reagent Prep

Dissolve NaHSO3 in Water
(T = 40°C)

Add Glyoxal (40%)
Dropwise (T < 50°C)

Stir 1 hr @ 40°C
(Complete Adduct Formation)

Add Ethanol & Cool to 4°C
(Crystallization)

Vacuum Filtration &
Ethanol Wash

Vacuum Dry @ 50°C
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Figure 2: Operational workflow emphasizing temperature control and solvent-based

crystallization.

Characterization & Quality Control
To validate the synthesis, the following analytical methods are required.

Proton NMR ( -NMR)
Solvent:

Expectation: A single, sharp singlet (or tight doublet depending on resolution/diastereomers)

corresponding to the methine protons (

-OH).

Shift:

ppm.

Impurity Check: Absence of aldehyde peak (

ppm) confirms no free glyoxal remains.

Infrared Spectroscopy (FT-IR)
Broad Band (3200-3500

): O-H stretch (strong, due to hydroxyl groups).

Strong Bands (1150-1250

): S=O stretch (sulfonate group).

Absence: No C=O carbonyl stretch at 1720

.
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Elemental Analysis
For

(MW 284.17):

Calculated: C: 8.45%, H: 1.42%, S: 22.57%

Acceptance Criteria:

deviation.

Applications in Drug Development
Heterocycle Synthesis
The adduct is the preferred reagent for synthesizing quinoxalines (bioactive scaffolds in

oncology and virology).

Protocol: Reacting the adduct with o-phenylenediamine eliminates the need for handling

volatile glyoxal and reduces tar formation.

Solubility Enhancement
In early-stage formulation, the 1,2-dihydroxyethane-1,2-disulfonate moiety can be engineered

into prodrugs. The sulfonate groups provide extreme hydrophilicity, potentially improving the

bioavailability of lipophilic drugs upon cleavage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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